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Compound of Interest

Compound Name: KeIKK5

Cat. No.: B15608454 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: As of December 2025, publicly available literature does not contain specific

preliminary studies on the toxicity of KeIKK5 in non-target organisms. This technical guide

provides an overview of KeIKK5's intended mode of action and presents a summary of

ecotoxicological data for a functionally related molecule, a strigolactone mimic (SL-6), to infer

potential non-target effects. The data presented herein should be considered as a surrogate for

preliminary risk assessment until specific studies on KeIKK5 are published.

Introduction
KeIKK5 is a novel molecule identified as a potent inhibitor of strigolactone (SL) biosynthesis.[1]

Strigolactones are a class of plant hormones that play a crucial role in regulating plant

development and their interactions with symbiotic and parasitic organisms in the rhizosphere.

[2][3][4][5][6][7][8][9] KeIKK5 specifically targets the CYP711A enzyme, thereby reducing the

production of 4-deoxystrigolactone (4-DO) in plants like rice. Due to its ability to inhibit the

germination of root parasitic weeds, KeIKK5 is being investigated as a potential agricultural

herbicide.[1]

Given its intended use in an agricultural context, a thorough evaluation of its potential impact

on non-target organisms is essential for a comprehensive environmental risk assessment. This

guide summarizes the available, albeit surrogate, ecotoxicological data for a strigolactone

mimic to provide a preliminary understanding of the potential environmental effects of this class

of compounds.
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Inferred Ecotoxicological Data: A Case Study of a
Strigolactone Mimic (SL-6)
A recent study investigated the aquatic toxicity of a strigolactone mimic, 2-(4-methyl-5-oxo-2,5-

dihydro-furan-2-yloxy)-benzo[de]isoquinoline-1,3-dione (SL-6), providing valuable insights into

the potential effects of strigolactone-like molecules on non-target aquatic organisms.[10] The

study utilized a suite of standardized bioassays to assess both acute and chronic endpoints

across different trophic levels in freshwater and marine environments.[10]

Freshwater Organism Toxicity Data for SL-6

Test
Organism

Trophic
Level

Endpoint

Lowest
Observed
Effect
Concentrati
on (LOEC)

Predicted
No-Effect
Concentrati
on (PNEC)

Reference

Unicellular

Algae
Producer

Growth

Inhibition
0.31 mg/L 1.0 µg/L [10]

Daphnia

magna

(Crustacean)

Primary

Consumer

Not Specified

in Abstract

Data not

available in

abstract

Not available

in abstract
[10]

Danio rerio

(Zebrafish)

Secondary

Consumer

Embryo

Malformation

s, Hatching

Rate

0.31 - 0.33

mg/L

Not available

in abstract
[10]

Unicellular

Algae
Producer

Genotoxicity

(Comet

Assay)

0.0031 mg/L 0.01 µg/L [10]

Danio rerio

(Zebrafish)

Larvae

Secondary

Consumer

Genotoxicity

(Comet

Assay)

0.001 mg/L
Not available

in abstract
[10]

Marine Organism Toxicity Data for SL-6
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Test
Organism

Trophic
Level

Endpoint

Lowest
Observed
Effect
Concentrati
on (LOEC)

Predicted
No-Effect
Concentrati
on (PNEC)

Reference

Microalgae Producer
Growth

Inhibition
1.0 mg/L 1.0 µg/L [10]

Macroalgae Producer
Not Specified

in Abstract

Data not

available in

abstract

Not available

in abstract
[10]

Tisbe

battagliai

(Crustacean)

Primary

Consumer
Mortality 1.0 mg/L

Not available

in abstract
[10]

Oyster
Primary

Consumer

Genotoxicity

(Comet

Assay)

0.001 mg/L 0.01 µg/L [10]

Experimental Protocols
The ecotoxicological assessment of the strigolactone mimic SL-6 was conducted using a suite

of standardized bioassays representing different trophic groups for both acute and chronic

endpoints.[10]

Freshwater Bioassays:

Algae: Unicellular green algae were used to assess impacts on growth.

Crustacea: A standard crustacean bioassay was employed.

Fish: The zebrafish embryo toxicity (ZET) test was used to evaluate embryo malformations

and hatching rates.

Marine Bioassays:

Algae: Both unicellular and macroalgae were tested for effects on growth.
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Crustacea: The copepod Tisbe battagliai was used to determine mortality rates.

Mollusca: Oysters were included in the assessment.

Genotoxicity Assessment:

The comet assay was performed on unicellular marine algae, oyster hemocytes, and

zebrafish larvae to assess DNA damage.[10]

Signaling Pathways and Experimental Workflows
Intended Mechanism of Action of KeIKK5 in Target
Plants
The primary mode of action for KeIKK5 is the inhibition of the CYP711A enzyme, a key

cytochrome P450 monooxygenase involved in the biosynthesis of strigolactones from

carotenoid precursors. By blocking this pathway, KeIKK5 reduces the levels of strigolactones,

thereby preventing the germination of parasitic weeds that rely on these signals from host

plants.

Carotenoids

Strigolactone Biosynthesis Pathway

precursors

Strigolactonesproduces

CYP711A
catalyzes

Parasitic Weed Seed Germinationinduces

KeIKK5 inhibits

Click to download full resolution via product page

Caption: Intended mechanism of action of KeIKK5 in plants.

Conceptual Workflow for Non-Target Organism Toxicity
Assessment
A generalized workflow for assessing the potential toxicity of a new agricultural chemical like

KeIKK5 in non-target organisms would involve a tiered approach, starting with baseline
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ecotoxicological studies.

Tier 1: Baseline Ecotoxicology

Tier 2: Higher-Tier Studies (if needed)

Acute Toxicity Studies
(e.g., Algae, Daphnia, Fish)

Environmental Risk Assessment

Chronic Toxicity Studies
(e.g., Early Life Stage Fish)

Genotoxicity Screening
(e.g., Comet Assay, Ames Test)

Toxicity to Soil Organisms
(e.g., Earthworms, Collembola)

Toxicity to Beneficial Insects
(e.g., Bees, Ladybugs) Toxicity to Non-Target Plants

Triggers further studies Triggers further studies Triggers further studies

Click to download full resolution via product page

Caption: Conceptual workflow for assessing non-target organism toxicity.

Conclusion and Future Directions
While no direct preliminary studies on the toxicity of KeIKK5 in non-target organisms are

currently available, the data from a functionally similar strigolactone mimic (SL-6) suggest that

this class of compounds has the potential to exert effects on aquatic organisms at various

trophic levels, with genotoxicity being a particularly sensitive endpoint.[10] The observed

effects on algae, crustaceans, and fish embryos highlight the need for a thorough

ecotoxicological evaluation of KeIKK5.

Future research should focus on conducting a comprehensive suite of standardized ecotoxicity

tests specifically with KeIKK5 to determine its acute and chronic effects on representative non-

target organisms, including aquatic species, soil organisms, beneficial insects, and non-target

plants. Understanding the potential for bioaccumulation and the environmental fate of KeIKK5
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will also be crucial for a complete environmental risk assessment. Such data are imperative for

ensuring the safe and sustainable use of this promising new herbicide technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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